Cas no 2224438-95-1 (N-(1-Ethyl-3,5-dimethylpyrazol-4-yl)prop-2-enamide)

• Product Name: N-(1-Ethyl-3,5-dimethylpyrazol-4-yl)prop-2-enamide
• CAS No: 2224438-95-1
• MF: C₁₀H₁₅N₃O
• MW: 193.245601892471
• CID: 5411535
• PubChem ID: 132381243
• Update Time: 2025-05-23

N-(1-Ethyl-3,5-dimethylpyrazol-4-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-6636787
• Z3488565225
• AKOS033679090
• N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)prop-2-enamide
• N-(1-Ethyl-3,5-dimethylpyrazol-4-yl)prop-2-enamide
• 2224438-95-1

• Inchi： 1S/C10H15N3O/c1-5-9(14)11-10-7(3)12-13(6-2)8(10)4/h5H,1,6H2,2-4H3,(H,11,14)
• InChI Key： CUFIAEAJNYWVIX-UHFFFAOYSA-N
• SMILES： O=C(C=C)NC1C(C)=NN(CC)C=1C

Computed Properties

• Exact Mass: 193.121512110g/mol
• Monoisotopic Mass: 193.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.9Ų

Additional information on N-(1-Ethyl-3,5-dimethylpyrazol-4-yl)prop-2-enamide

Comprehensive Overview of N-(1-Ethyl-3,5-dimethylpyrazol-4-yl)prop-2-enamide (CAS No. 2224438-95-1)

The compound N-(1-Ethyl-3,5-dimethylpyrazol-4-yl)prop-2-enamide (CAS No. 2224438-95-1) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This pyrazole derivative is characterized by its ethyl and methyl substituents, which contribute to its distinct chemical behavior. Researchers and industry professionals are increasingly interested in this compound for its versatility and potential use in pharmaceutical intermediates, agrochemical formulations, and material science.

One of the key features of N-(1-Ethyl-3,5-dimethylpyrazol-4-yl)prop-2-enamide is its acrylamide moiety, which makes it a valuable building block for polymerization reactions. This attribute aligns with the growing demand for sustainable polymers and green chemistry solutions, topics that are currently trending in scientific and industrial communities. The compound's ability to participate in cross-linking reactions further enhances its utility in creating advanced materials with tailored properties.

In the context of drug discovery, CAS No. 2224438-95-1 has been explored as a potential scaffold for designing novel bioactive molecules. Its pyrazole core is a common pharmacophore found in many FDA-approved drugs, particularly those targeting inflammatory pathways and metabolic disorders. This connection to medicinal chemistry has sparked discussions in online forums and research publications, with many users searching for information on its structure-activity relationships and synthetic routes.

The synthesis of N-(1-Ethyl-3,5-dimethylpyrazol-4-yl)prop-2-enamide typically involves multi-step organic reactions, including condensation and acylation processes. Recent advancements in flow chemistry and catalytic methods have improved the efficiency of its production, addressing the industry's need for cost-effective synthesis. These developments are particularly relevant to researchers investigating process optimization and scale-up strategies, which are frequently searched topics in academic and industrial databases.

From an analytical chemistry perspective, the characterization of CAS No. 2224438-95-1 employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. The compound's stability under various conditions is a subject of ongoing research, especially in relation to its potential applications in formulation science. This aspect resonates with professionals seeking information on compound degradation and storage conditions, which are common queries in chemical databases.

The commercial availability of N-(1-Ethyl-3,5-dimethylpyrazol-4-yl)prop-2-enamide has increased in recent years, with suppliers highlighting its high purity grades and custom synthesis options. This aligns with the market's growing preference for specialty chemicals that can be tailored to specific research or industrial needs. The compound's supply chain and regulatory status are also topics of interest, particularly for professionals navigating global chemical regulations and compliance requirements.

In the field of computational chemistry, CAS No. 2224438-95-1 has been the subject of molecular modeling studies aimed at predicting its physicochemical properties and interaction potentials. These investigations contribute to the broader discussion of in silico drug design and property prediction, areas that have seen increased interest due to advancements in artificial intelligence applications in chemistry.

Looking ahead, the potential applications of N-(1-Ethyl-3,5-dimethylpyrazol-4-yl)prop-2-enamide continue to expand, particularly in emerging fields such as bioconjugation chemistry and smart materials. Its versatility makes it a compound worth watching in the coming years, as researchers uncover new ways to leverage its unique chemical properties. The ongoing exploration of this molecule reflects the dynamic nature of chemical innovation and the continuous search for novel functional materials across multiple industries.